![molecular formula C15H13ClO B1298397 3-(3-Chlorophenyl)propiophenone CAS No. 58122-03-5](/img/structure/B1298397.png)
3-(3-Chlorophenyl)propiophenone
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Overview
Description
3-(3-Chlorophenyl)propiophenone is a chemical compound with the molecular formula C15H13ClO . It is also known by other names such as 3-(3-chlorophenyl)-1-phenylpropan-1-one . The molecular weight of this compound is 244.71 g/mol .
Synthesis Analysis
The synthesis of 3-(3-Chlorophenyl)propiophenone involves several stages. One method involves the reaction of ethyl bromide with magnesium in tetrahydrofuran under reflux conditions. This is followed by the addition of 3-chloro-benzonitrile in tetrahydrofuran. The final stage involves the reaction with hydrogen chloride in tetrahydrofuran and water .Molecular Structure Analysis
The molecular structure of 3-(3-Chlorophenyl)propiophenone is characterized by the presence of a chlorine atom attached to the third carbon of the phenyl group. The InChI code for this compound is 1S/C15H13ClO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h1-8,11H,9-10H2 . The Canonical SMILES for this compound is C1=CC=C(C=C1)C(=O)CCC2=CC(=CC=C2)Cl .Physical And Chemical Properties Analysis
3-(3-Chlorophenyl)propiophenone has several computed properties. It has a molecular weight of 244.71 g/mol, an XLogP3-AA of 4.1, and a topological polar surface area of 17.1 Ų . It has no hydrogen bond donors, one hydrogen bond acceptor, and four rotatable bonds . The compound is also characterized by a complexity of 245 .Scientific Research Applications
Organic Synthesis
“3-(3-Chlorophenyl)propiophenone” is used in organic synthesis . It’s a versatile intermediate in the synthesis of various organic compounds .
Pharmaceutical Research
This compound can be used in pharmaceutical research . Its properties and reactions can be studied to develop new drugs or improve existing ones .
Material Science
In material science, “3-(3-Chlorophenyl)propiophenone” can be used to study the properties of materials and their reactions under various conditions .
Bio-catalyzed Asymmetric Reduction
“3-(3-Chlorophenyl)propiophenone” can be used as a reactant to synthesize “(S)-3-chloro-1-phenylpropanol” via bio-catalyzed asymmetric reduction method .
Influence of Solvents and Temperature
The influence of solvents and temperature on the yield and enantioselectivity of the phenylation of “3′-chloropropiophenone” has been investigated . This can provide valuable insights into the behavior of the compound under different conditions.
Synthesis from Benzaldehyde and 3-Chlorobenzaldehyde
“3-(3-Chlorophenyl)propiophenone” can be synthesized from Benzaldehyde and 3-Chlorobenzaldehyde . This provides a method for producing the compound in the laboratory.
Safety and Hazards
3-(3-Chlorophenyl)propiophenone may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing . It is also advised to avoid ingestion and inhalation .
Mechanism of Action
Target of Action
It’s structurally similar to propafenone , a class 1c anti-arrhythmic medication, which primarily targets sodium ion channels in cardiac muscle cells .
Mode of Action
Propafenone works by slowing the influx of sodium ions into the cardiac muscle cells, causing a decrease in excitability of the cells . It’s more selective for cells with a high rate but also blocks normal cells more than class Ia or Ib anti-arrhythmic medications .
Biochemical Pathways
It’s used as a reactant in the synthesis of (s)-3-chloro-1-phenylpropanol via bio-catalyzed asymmetric reduction method .
Pharmacokinetics
Propafenone, a structurally similar compound, is metabolized primarily in the liver and requires dosing two or three times daily to maintain steady blood levels due to its short half-life .
Result of Action
It’s used in the synthesis of drugs such as bupropion hydrochloride, dapoxetine, and maraviroc .
Action Environment
The yield and enantioselectivity of the phenylation of 3′-chloropropiophenone have been investigated, and it was found that solvents and temperature can influence these parameters .
properties
IUPAC Name |
3-(3-chlorophenyl)-1-phenylpropan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h1-8,11H,9-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CADQEXRPDXILFP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CCC2=CC(=CC=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80350535 |
Source
|
Record name | 3-(3-Chlorophenyl)-1-phenylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80350535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58122-03-5 |
Source
|
Record name | 3-(3-Chlorophenyl)-1-phenylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80350535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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